2,5-dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1H-pyrrole-3-carbaldehyde

• IUPAC Name: 2,5-dimethyl-1-(2-propan-2-ylpyrazol-3-yl)pyrrole-3-carbaldehyde
• InChI: InChI=1S/C13H17N3O/c1-9(2)16-13(5-6-14-16)15-10(3)7-12(8-17)11(15)4/h5-9H,1-4H3
• InChI Key: UJAMKJGMBBLMMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=NN2C(C)C)C)C=O
• Molecular Formula: C13H17N3O
• DSSTOX Substance ID: DTXSID401137014
• Molecular Weight: 231.29 g/mol
• CAS RN: 956386-28-0

Description

2,5-Dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1H-pyrrole-3-carbaldehyde (DMPPC) is a heterocyclic organic compound belonging to the class of pyrazoles and pyrroles. It is a colorless solid with a molecular weight of 206.3 g/mol and a melting point of 48-50 °C. DMPPC is used in the synthesis of various compounds due to its versatility and reactivity. In particular, it has been used in the synthesis of pharmaceuticals, pesticides, and other organic compounds.

Scientific Research Applications

2,5-dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1H-pyrrole-3-carbaldehyde has been used in a variety of scientific research applications. It has been utilized in the synthesis of various compounds, including pharmaceuticals, pesticides, and other organic compounds. It has also been used in the synthesis of fluorescent dyes, which can be used for imaging and tracking of cellular processes. Additionally, 2,5-dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1H-pyrrole-3-carbaldehyde has been used in the synthesis of various metal complexes, which can be used for catalytic reactions.

Mechanism of Action

The mechanism of action of 2,5-dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1H-pyrrole-3-carbaldehyde is not well understood. However, it is believed that it acts as an electron-rich species, which can interact with other molecules and initiate various reactions. Additionally, it is thought that the presence of the pyrazole and pyrrole moieties in the molecule may play a role in its reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,5-dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1H-pyrrole-3-carbaldehyde have not been extensively studied. However, it is believed that the compound may have some effects on the metabolism of certain compounds, such as glucose and fatty acids. Additionally, it has been suggested that 2,5-dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1H-pyrrole-3-carbaldehyde may have some effects on the immune system, as well as on the development of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2,5-dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1H-pyrrole-3-carbaldehyde in laboratory experiments include its versatility and reactivity. It can be used in the synthesis of various compounds, including pharmaceuticals, pesticides, and other organic compounds. Additionally, it can be used in the synthesis of fluorescent dyes and metal complexes. The main limitation of using 2,5-dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1H-pyrrole-3-carbaldehyde in laboratory experiments is the lack of understanding of its mechanism of action.

Future Directions

The future directions for the use of 2,5-dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1H-pyrrole-3-carbaldehyde include further research into its mechanism of action and biochemical and physiological effects. Additionally, further research into its use in the synthesis of pharmaceuticals and other organic compounds is needed. Furthermore, further research into its use in the synthesis of fluorescent dyes and metal complexes is also needed. Finally, further research into its use as a potential therapeutic agent is warranted.